2-(3,4-difluorophenyl)-N-(1-methoxypropan-2-yl)oxolan-3-amine

• IUPAC Name: 2-(3,4-difluorophenyl)-N-(1-methoxypropan-2-yl)oxolan-3-amine
• InChI: InChI=1S/C14H19F2NO2/c1-9(8-18-2)17-13-5-6-19-14(13)10-3-4-11(15)12(16)7-10/h3-4,7,9,13-14,17H,5-6,8H2,1-2H3
• InChI Key: BQXKMNAIGYHIGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC1CCOC1C2=CC(=C(C=C2)F)F
• Molecular Formula: C14H19F2NO2
• Molecular Weight: 271.30 g/mol

Description

2-(3,4-difluorophenyl)-N-(1-methoxypropan-2-yl)oxolan-3-amine, also known as DF-MPO, is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. DF-MPO is a synthetic compound that belongs to the class of oxolanes and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(3,4-difluorophenyl)-N-(1-methoxypropan-2-yl)oxolan-3-amine is not fully understood. However, it is believed that this compound exerts its anti-tumor effects by inhibiting the growth and proliferation of cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been found to have anti-inflammatory effects. This compound has also been found to have antioxidant properties, which may help protect against oxidative stress and damage.

Advantages and Limitations for Lab Experiments

2-(3,4-difluorophenyl)-N-(1-methoxypropan-2-yl)oxolan-3-amine has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. This compound is also stable and can be stored for long periods of time without degradation. However, there are also limitations to the use of this compound in lab experiments. For example, this compound may have limited solubility in certain solvents, which can make it difficult to work with.

Future Directions

There are several future directions for research on 2-(3,4-difluorophenyl)-N-(1-methoxypropan-2-yl)oxolan-3-amine. One area of research is the development of new synthetic methods for the production of this compound. Another area of research is the investigation of the potential applications of this compound in the treatment of other diseases, such as diabetes and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on different types of cancer cells.

Synthesis Methods

2-(3,4-difluorophenyl)-N-(1-methoxypropan-2-yl)oxolan-3-amine can be synthesized using a variety of methods, including the use of a palladium-catalyzed cross-coupling reaction. The synthesis of this compound involves the reaction of 3,4-difluoroaniline with 1-methoxypropan-2-yl chloroformate in the presence of a palladium catalyst, followed by the addition of oxirane to the resulting intermediate.

Scientific Research Applications

2-(3,4-difluorophenyl)-N-(1-methoxypropan-2-yl)oxolan-3-amine has been found to have potential applications in the field of medicine. In particular, this compound has been shown to exhibit anti-tumor activity in preclinical studies. This compound has also been found to be effective in the treatment of certain types of cancer, including breast cancer and lung cancer.